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Compound of Interest

Compound Name: 3-Methylpyridine-2-carbaldehyde

CAS No.: 55589-47-4

Cat. No.: B1299792

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Methylpyridine-2-carbaldehyde (CAS No: 55589-47-4), a key intermediate in various

synthetic applications, including pharmaceuticals and agrochemicals. This document details its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

characteristics, offering a foundational dataset for researchers in compound identification,

purity assessment, and structural elucidation.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 3-Methylpyridine-2-
carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

10.20 Singlet - H-7 (Aldehyde)

8.66 Doublet 4.6 H-6

7.62 Doublet 7.8 H-4

7.39 Doublet of Doublets 7.8, 4.6 H-5

2.66 Singlet - H-8 (Methyl)

¹³C NMR (Carbon NMR) Data (Predicted)

Chemical Shift (δ) ppm Assignment

193.5 C-7 (Aldehyde Carbonyl)

152.8 C-2 (Carbonyl-bearing C)

150.1 C-6

138.5 C-4

134.2 C-3 (Methyl-bearing C)

126.7 C-5

18.9 C-8 (Methyl Carbon)

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Intensity Assignment

~3050 Medium Aromatic C-H Stretch

~2920 Medium Aliphatic C-H Stretch

~2850, ~2750 Weak
Aldehyde C-H Stretch (Fermi

resonance)

~1705 Strong C=O Stretch (Aldehyde)

~1580, ~1470 Medium-Strong Aromatic C=C Stretch

Mass Spectrometry (MS)
m/z Relative Intensity (%) Assignment

121 100 [M]⁺ (Molecular Ion)

120 High [M-H]⁺

93 Moderate [M-CO]⁺

92 Moderate [M-CHO]⁺

66 Moderate Fragmentation Ion

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of 3-
Methylpyridine-2-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR

A sample of 3-Methylpyridine-2-carbaldehyde (approximately 5-10 mg for ¹H, 20-50 mg for

¹³C) is dissolved in a deuterated solvent (e.g., 0.5-0.7 mL of CDCl₃) and transferred to a 5 mm

NMR tube. The spectrum is recorded on a spectrometer operating at a frequency of 300 MHz

or higher for ¹H NMR and 75 MHz or higher for ¹³C NMR. Chemical shifts are reported in parts

per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (0.00 ppm). For
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¹³C NMR, a proton-decoupled spectrum is typically acquired to simplify the spectrum to single

lines for each unique carbon atom.

Infrared (IR) Spectroscopy
Attenuated Total Reflectance (ATR)-FTIR

A small drop of liquid 3-Methylpyridine-2-carbaldehyde is placed directly onto the diamond

crystal of an ATR accessory. The spectrum is recorded using a Fourier-Transform Infrared

(FTIR) spectrometer. The data is typically collected over a range of 4000-400 cm⁻¹ with a

resolution of 4 cm⁻¹. A background spectrum of the clean, empty ATR crystal is recorded prior

to the sample measurement and subtracted from the sample spectrum.

Mass Spectrometry (MS)
Electron Ionization (EI) Mass Spectrometry

The mass spectrum is obtained using a mass spectrometer with an electron ionization source.

A small amount of the sample is introduced into the instrument, typically via a direct insertion

probe or after separation by gas chromatography. The molecules are ionized by a beam of

electrons (typically at 70 eV), and the resulting ions are separated by their mass-to-charge ratio

(m/z) by a mass analyzer.

Visualizations
Experimental Workflow for Spectroscopic Analysis
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Sample Preparation
Spectroscopic Analysis Data Processing and Interpretation
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Caption: Workflow for the spectroscopic analysis of 3-Methylpyridine-2-carbaldehyde.

To cite this document: BenchChem. [Spectroscopic Profile of 3-Methylpyridine-2-
carbaldehyde: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1299792/docs#spectroscopic-profile-of-3-
methylpyridine-2-carbaldehyde-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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